Cas no 1342075-83-5 (3-(4-bromophenyl)methylpiperidin-3-ol)
3-(4-bromophenyl)methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenyl)methylpiperidin-3-ol
- CS-0353474
- EN300-1911512
- AKOS012897945
- 1342075-83-5
- 3-(4-Bromobenzyl)piperidin-3-ol
- 3-[(4-bromophenyl)methyl]piperidin-3-ol
-
- Inchi: 1S/C12H16BrNO/c13-11-4-2-10(3-5-11)8-12(15)6-1-7-14-9-12/h2-5,14-15H,1,6-9H2
- InChI Key: ROKLTWGJLNEPLW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CC1(CNCCC1)O
Computed Properties
- Exact Mass: 269.04153g/mol
- Monoisotopic Mass: 269.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
3-(4-bromophenyl)methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911512-0.05g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-0.1g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-0.25g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-0.5g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-1.0g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1911512-2.5g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-5.0g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1911512-10.0g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1911512-1g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 1g |
$628.0 | 2023-09-17 | ||
| Enamine | EN300-1911512-5g |
3-[(4-bromophenyl)methyl]piperidin-3-ol |
1342075-83-5 | 5g |
$1821.0 | 2023-09-17 |
3-(4-bromophenyl)methylpiperidin-3-ol Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 3-(4-bromophenyl)methylpiperidin-3-ol
3-(4-Bromophenyl)methylpiperidin-3-ol (CAS No. 1342075-83-5): A Comprehensive Overview
Introduction to 3-(4-Bromophenyl)methylpiperidin-3-ol
3-(4-Bromophenyl)methylpiperidin-3-ol, identified by the CAS registry number 1342075-83-5, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule features a piperidine ring substituted with a hydroxyl group at the 3-position and a methyl group attached to a 4-bromophenyl moiety, making it a unique candidate for various chemical and biological studies.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(4-Bromophenyl)methylpiperidin-3-ol, paving the way for its exploration in diverse research domains. Its structure, characterized by the presence of both aromatic and cyclic amine groups, contributes to its intriguing chemical properties and biological activities.
Synthesis and Structural Features
The synthesis of 1342075-83-5 involves a multi-step process that typically begins with the preparation of intermediates such as bromobenzene derivatives. The key steps often include nucleophilic substitution reactions, reductions, and cyclizations to achieve the desired piperidine framework. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound is readily available for further studies.
The structural features of 1342075-83-5 are pivotal in determining its chemical reactivity and biological interactions. The piperidine ring provides a rigid framework, while the hydroxyl group at position 3 introduces hydrogen bonding capabilities. The methyl group attached to the 4-bromophenyl ring adds electron-donating properties, which can influence the compound's interaction with biological targets such as enzymes or receptors.
Chemical Properties and Stability
From a chemical standpoint, 1342075-83-5 exhibits stability under standard laboratory conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing essential data for its storage and handling.
Biological Activity and Applications
Recent studies have highlighted the potential of 1342075-83-5 as a lead compound in drug discovery. Its ability to modulate enzyme activity has been explored in vitro, with promising results indicating its potential as an inhibitor or activator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 1342075-83-5 exhibits selective inhibition against certain kinases, suggesting its role in anticancer therapies.
In addition to its pharmacological applications, 1-(4-Bromophenyl)methylpiperidin-1H-one, a related compound, has been investigated for its role in neuroprotective agents. These findings underscore the versatility of piperidine derivatives in addressing diverse therapeutic needs.
Safety Considerations and Handling Guidelines
As with any chemical compound, proper handling procedures must be adhered to when working with 1-(4-Bromophenyl)methylpiperidin-one or similar derivatives. This includes wearing appropriate personal protective equipment (PPE) such as lab coats, gloves, and safety goggles to minimize exposure risks. Storage should be conducted in accordance with standard laboratory practices to ensure stability and prevent contamination.
1342075-83-5 (3-(4-bromophenyl)methylpiperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)